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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B073778

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
linalool oxide, a common fragrance ingredient and chemical intermediate. Adherence to these
protocols is critical for maintaining a safe laboratory environment and complying with regulatory
standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with linalool oxide and to use appropriate personal protective equipment (PPE). Linalool
oxide is classified as a combustible liquid that is harmful if swallowed and may cause skin and
serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles to protect against splashes.[4]

o Hand Protection: Use organic-resistant gloves, such as latex or vinyl, to prevent skin contact.

[4]

o Body Protection: A lab coat or other protective clothing should be worn.
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o Respiratory Protection: Ensure work is conducted in a well-ventilated area. If inhalation of
mists or vapors is possible, a respirator may be necessary.[1]

Linalool Oxide Properties and Hazard Information

A summary of key quantitative data for linalool oxide is provided in the table below for easy

reference.
Property Value Source
CAS Number 1365-19-1 [1]
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [5]
Appearance Clear mobile liquid [4]
Boiling Point 143°C [4]
Flash Point 69°C [4]
Vapor Pressure 0.002 mm Hg at 25°C [2]
Relative Density 0.943 (water = 1) [4]
Insoluble in water; Soluble in
Solubility alcohol, acetone, ether, [4]
petroleum ether
LD50 (Oral, Rat) 1150 mg/kg [5]
LD50 (Dermal, Rabbit) 2500 mg/kg [2]

Step-by-Step Disposal Protocol for Linalool Oxide

The disposal of linalool oxide must be conducted in accordance with local, state, and federal
regulations.[6] In a laboratory setting, this typically involves treating it as hazardous waste.[7][8]

Experimental Protocol: Waste Collection and Labeling

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.synerzine.com/docs/sds/W130N%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W130N%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W130N%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-OXIDE-Natural-SDS-1.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://www.vigon.com/product/linalool-oxide/?doc=MSDS/500655_vigon_sds_us_english.pdf&namee=LinaloolOxideSDS
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-OXIDE-Natural-SDS-1.pdf
https://www.vigon.com/product/linalool-oxide/?doc=MSDS/500655_vigon_sds_us_english.pdf&namee=LinaloolOxideSDS
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6dnc3b2F2cmwwdGNmbTBzc3BjZG1peG03bzJpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjAwNDctMTctOF84MTQ2QUxfU0RTLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzYwMDQ3LTE3LThfODE0NkFMX1NEUy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--687d6603419900447cc61b69884fb8dc071ad4d1/60047-17-8_8146AL_SDS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Designate as Hazardous Waste: Treat all unwanted linalool oxide, including contaminated
materials, as hazardous waste.[7]

Use Appropriate Waste Containers:

o Store liquid linalool oxide waste in a designated, leak-proof container with a secure,
screw-on cap.[9] The original container is often a suitable choice.[7]

o Ensure the container material is compatible with linalool oxide. Plastic containers are
often preferred for hazardous waste.[10]

o For solid waste contaminated with linalool oxide (e.g., absorbent materials from a spill,
gloves, paper towels), double-bag the waste in clear plastic bags.[9]

Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[10]

o The label must include the full chemical name ("Linalool Oxide"), the quantity of waste,
the date of generation, the place of origin (e.g., department, room number), and the
Principal Investigator's name and contact information.[10] For mixtures, list each chemical
component.[10]

Storage:
o Store the hazardous waste container in a designated satellite accumulation area.[8]

o Ensure secondary containment, such as a lab tray, is used to capture any potential spills
or leaks.[9] The secondary container should be capable of holding 110% of the volume of
the primary container.[9]

o Segregate linalool oxide waste from incompatible materials, such as strong oxidizing
agents.[4]

Arrange for Disposal:

o Do not dispose of linalool oxide down the drain or in regular trash.[10][11]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://www.benchchem.com/product/b073778?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous
waste disposal contractor to arrange for pickup and proper disposal.[7][10]

Accidental Release Measures

In the event of a spill:

Remove all sources of ignition.[6]

Ensure adequate ventilation.[1]

Wear appropriate PPE as described above.[1]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth, or
vermiculite.[1][4]

Collect the absorbed material and place it in a suitable, labeled container for disposal as
hazardous waste.[1]

Clean the spill area thoroughly with soap and water.[4]

Disposal of Empty Containers

Empty containers that held linalool oxide must also be managed properly.

If the container held a non-acute hazardous waste, it can often be disposed of as regular
trash after all contents have been removed, the container is air-dried, and the label has been
defaced.[7]

For containers that held acutely toxic chemicals, triple-rinsing with a suitable solvent is
required. The rinsate must be collected and disposed of as hazardous waste.[7][12] Given
that linalool oxide is harmful, it is best practice to consult with your EHS office for specific
guidance on rinsing and container disposal.

Logical Workflow for Linalool Oxide Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of linalool oxide.
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Caption: Workflow for the proper disposal of linalool oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b073778?utm_src=pdf-custom-synthesis
https://www.synerzine.com/docs/sds/W130N%20SDS%20(US-English).pdf
https://www.vigon.com/product/linalool-oxide/?doc=MSDS/500655_vigon_sds_us_english.pdf&namee=LinaloolOxideSDS
https://shop.perfumersapprentice.com/msds/6149.pdf
https://semiochemical.com/wp-content/uploads/2019/09/Linalool-oxide.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/LINALOOL-OXIDE-Natural-SDS-1.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6dnc3b2F2cmwwdGNmbTBzc3BjZG1peG03bzJpIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjAwNDctMTctOF84MTQ2QUxfU0RTLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzYwMDQ3LTE3LThfODE0NkFMX1NEUy5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--687d6603419900447cc61b69884fb8dc071ad4d1/60047-17-8_8146AL_SDS.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b073778#linalool-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b073778#linalool-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b073778#linalool-oxide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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